molecular formula C9H12N2 B8515205 Propionaldehyde phenylhydrazone CAS No. 5311-88-6

Propionaldehyde phenylhydrazone

Cat. No. B8515205
CAS RN: 5311-88-6
M. Wt: 148.20 g/mol
InChI Key: DRURZGNJHCCKHQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Propionaldehyde phenylhydrazone is a useful research compound. Its molecular formula is C9H12N2 and its molecular weight is 148.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality Propionaldehyde phenylhydrazone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Propionaldehyde phenylhydrazone including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

5311-88-6

Molecular Formula

C9H12N2

Molecular Weight

148.20 g/mol

IUPAC Name

N-(propylideneamino)aniline

InChI

InChI=1S/C9H12N2/c1-2-8-10-11-9-6-4-3-5-7-9/h3-8,11H,2H2,1H3

InChI Key

DRURZGNJHCCKHQ-UHFFFAOYSA-N

Canonical SMILES

CCC=NNC1=CC=CC=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

Following the same procedure described in Example 1, Part A, but using 100 ml. carbon tetrachloride as the solvent for 5.8 g. (0.1 mole) propionaldehyde, adding a solution of 10.8 g. (0.1 mole) phenylhydrazine in 25 ml. carbon tetrachloride, and removing the water formed by the reaction as its carbon tetrachloride azeotrope (volume of about 50 ml.), there was obtained a carbon tetrachloride solution of propionaldehyde phenylhydrazone.
Quantity
0.1 mol
Type
reactant
Reaction Step One
Quantity
0.1 mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.